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Compound of Interest

Compound Name: Acid Blue 221

Cat. No.: B1171915

This guide provides a comprehensive overview of the safety data for Acid Blue 221, also
known as Reactive Blue 221, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets (SDS) to ensure a
thorough understanding of its properties and potential hazards.

Quantitative Safety and Property Data

The following tables summarize the key quantitative data available for Acid Blue 221,
facilitating a clear comparison of its physical, chemical, toxicological, and ecological properties.

Table 1: Physical and Chemical Properties
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Property Value Source
Appearance Blue Powder [1]
Odor Odorless [1][2]
pH 5.5-6.5 2]
Melting Point 100 °C /212 °F [2]
Boiling Point Not Available [1][2]
Solubility in Water Soluble [1]
Bulk Density 500 Kg/m3 [1]
Vapor Pressure Not Available [1]
Specific Gravity >1.0 [2]
Table 2: Toxicological Data
Endpoint Value Species Finding Source
Acute Dermal LD50 > 2,000
Toxicity mg/kg Rat ) t
Acute Oral LD50 > 2,000
Toxicity mg/kg Rat ) 3l
Skin Irritation - Rabbit Non-irritant [1][3]
Eye Irritation - Rabbit Non-irritant [1]
May cause

Sensitization

sensitization by
inhalation and
skin contact (28-
33%)

Guinea Pig

- [1]

Table 3: Fire and Explosion Hazard Data
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Hazard Value Notes Source
Flammability Not Applicable - [1]
) Not known (Material is

Flash Point - [3]

a powder)
Autoignition

About 300°C - [3]
Temperature

Precautionary

Explosive Properties

Possibility of dust

explosion

measures should be

[1]

taken.
] o Water, dry powder,
Suitable Extinguishing )
) CO2, alcohol-resistant - [1][31[4]
Media
foam
Carbon oxides (CO,
Hazardous CO2), Nitrogen oxides 5]
Combustion Products (NOX), Sulfur oxides
(SOx)
Table 4: Ecological Data
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Parameter Value Notes Source

) Test results from a
Chemical Oxygen

Approx. 660 mg/ similarly composed 1
Demand (COD) PP 99 Y P s

product.

Product does not add

AOX (Adsorbable Based on DIN EN
) to the AOX value of [1]
Organic Halogens) 1485.
sewage.
) Approx. 2.0% Can contribute to
Nitrogen Content ] ] o [1]
available nitrogen eutrophication.

Does not contain

phosphates or

Phosphates - [1]
organophosphorus
compounds.
Toxicity to Fish No data available - [4]
Toxicity to Daphnia No data available - [4]
Toxicity to Algae No data available - [4]

Experimental Protocols

Detailed experimental methodologies for the cited toxicological and ecological data are not
extensively provided in the available safety data sheets. However, some key information
regarding the testing procedures can be inferred:

o Respiratory Inhibition of Activated Sludge Organisms: This was tested according to the
method described by D. Brown et al. in Chemosphere, 10(3), 245-261 (1981), which
conforms to OECD Guideline 209.[1] This test assesses the potential impact of the chemical
on the microorganisms crucial for wastewater treatment processes.

o Acute Dermal and Oral Toxicity: The LD50 values were determined in rats, a standard animal
model for acute toxicity studies.[1][3] The high LD50 values suggest low acute toxicity via
these exposure routes.
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» Skin and Eye Irritation: These studies were conducted on rabbits, a common model for
irritation testing.[1][3] The results indicate that Acid Blue 221 is not irritating to the skin or
eyes under the test conditions.

o Sensitization: A study in guinea pigs indicated the potential for sensitization.[1]

Mandatory Visualizations

The following diagrams illustrate key safety and response workflows for handling Acid Blue
221.

Caption: Hazard Identification and First Aid Response Workflow.
Caption: Accidental Release and Spill Management Workflow.

Caption: Fire Fighting Measures Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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